2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one

• IUPAC Name: 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one
• InChI: InChI=1S/C9H14N2O2/c1-2-11-9(12)5-8(10-11)7-3-4-13-6-7/h7H,2-6H2,1H3
• InChI Key: HKGIQQOOYOGGQC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC(=N1)C2CCOC2
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol

Description

2-Ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one is a pyrazolone derivative characterized by a pyrazol-3-one core substituted with an ethyl group at position 2 and an oxolan-3-yl (tetrahydrofuran-3-yl) group at position 3. Pyrazolone derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, often attributed to their heterocyclic structure and substituent-dependent electronic effects . The oxolan-3-yl group may enhance solubility compared to purely aromatic substituents, while the ethyl group could influence lipophilicity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one typically involves the condensation of ethyl acetoacetate with hydrazine hydrate to form the pyrazolone ring. The oxolan-3-yl group can be introduced through a subsequent alkylation reaction using an appropriate oxolane derivative under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent product quality and yield. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazolone derivatives.

Reduction: Reduction reactions can yield hydropyrazolone derivatives.

Substitution: The ethyl and oxolan-3-yl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazolone N-oxides, while reduction can produce hydropyrazolones.

Scientific Research Applications

2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its pharmacological properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The molecular pathways involved can vary but often include inhibition of enzyme activity or receptor antagonism.

Comparison with Similar Compounds

Comparison with Similar Pyrazol-3-one Derivatives

The following table and analysis compare 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one with structurally related pyrazol-3-one compounds in terms of substituents, molecular properties, and reported applications:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one	2-Ethyl, 5-oxolan-3-yl	C₉H₁₂N₂O₂	180.21	Hypothesized solubility enhancement from oxolan; potential antimicrobial activity inferred from pyrazolone class
5-Methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one	2-Phenyl, 5-methyl	C₁₀H₁₀N₂O	174.20	Used as a precursor in organic synthesis; forms chelates with metals
4-Ethyl-5-methyl-2-phenyl-1,2-dihydro-pyrazol-3-one	2-Phenyl, 4-ethyl, 5-methyl	C₁₂H₁₄N₂O	202.25	Intermediate in dye and pharmaceutical synthesis; exhibits tautomerism
5-Ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]methylene-2,4-dihydro-3H-pyrazol-3-one	2-Phenyl, 5-ethoxy, 4-substituted	C₁₈H₁₉N₃O₂	321.37	Demonstrates anticonvulsant activity in preclinical models; ethoxy group enhances metabolic stability
4-(3-Allyl-5-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one	2-Phenyl, 4-benzylidene, 5-methyl	C₂₂H₂₂N₂O₃	362.42	Chromogenic properties; used in colorimetric assays for metal ion detection

Structural and Functional Analysis

• Ethyl vs.
• Biological Relevance: While 5-ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]methylene-2,4-dihydro-3H-pyrazol-3-one shows anticonvulsant activity due to its electron-withdrawing ethoxy group and pyridine moiety , the oxolan-3-yl group in the target compound might favor interactions with oxygen-dependent enzymes or receptors. 4-(3-Allyl-5-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one demonstrates utility in analytical chemistry, highlighting the versatility of pyrazolone derivatives in non-pharmaceutical applications .